![molecular formula C14H16F3N3O3S B2926656 2-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N'-{(E)-[3-(trifluoromethyl)phenyl]methylidene}acetohydrazide CAS No. 477889-96-6](/img/structure/B2926656.png)
2-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N'-{(E)-[3-(trifluoromethyl)phenyl]methylidene}acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)-N'-{(E)-[3-(trifluoromethyl)phenyl]methylidene}acetohydrazide is a useful research compound. Its molecular formula is C14H16F3N3O3S and its molecular weight is 363.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Antifungal Activities
- Synthesis and Biological Activities: Novel derivatives of acetohydrazides have been synthesized and evaluated for their antimicrobial properties. For instance, compounds synthesized from acetohydrazide precursors have shown moderate to good antibacterial and antifungal activities against various microorganisms, suggesting their potential as antimicrobial agents (Saeed & Mumtaz, 2017).
Anti-HIV-1 Activity
- Anti-HIV-1 Screening: Certain N′-(1-(aryl)ethylidene)-2-(5,5-dioxido-3-phenylbenzo[e]pyrazolo[4,3-c][1,2]thiazin-4(1H)-yl)acetohydrazides have been synthesized and evaluated for their anti-HIV-1 activity, with some compounds demonstrating significant efficacy in inhibiting the virus (Aslam et al., 2014).
Anticancer Activities
- Anticancer Activity: Research on thiazole and imidazolidine derivatives containing a pyridine moiety has shown potential anticancer activity. These compounds were synthesized and evaluated against human breast carcinoma cell lines, indicating their promise in cancer treatment (Al-Saleem et al., 2018).
Antioxidant Ability
- Antioxidant Properties: Some acetohydrazide derivatives have been identified with significant antioxidant abilities, outperforming standard controls like butylated hydroxytoluene. This suggests their potential application in combating oxidative stress (Šermukšnytė et al., 2022).
Antidiabetic Activity
- Type II Diabetes Inhibitory Activity: Derivatives of acetohydrazides have been explored for their potential in inhibiting Type II diabetes. Certain compounds have shown comparable or even superior activity to standard drugs in in vitro assays, highlighting their potential in diabetes management (Mor et al., 2022).
Properties
IUPAC Name |
2-(1,1-dioxo-1,4-thiazinan-4-yl)-N-[(E)-[3-(trifluoromethyl)phenyl]methylideneamino]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16F3N3O3S/c15-14(16,17)12-3-1-2-11(8-12)9-18-19-13(21)10-20-4-6-24(22,23)7-5-20/h1-3,8-9H,4-7,10H2,(H,19,21)/b18-9+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZRBFWSSBOFAKT-GIJQJNRQSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CCN1CC(=O)NN=CC2=CC(=CC=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CS(=O)(=O)CCN1CC(=O)N/N=C/C2=CC(=CC=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16F3N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.